Cas no 845790-87-6 (4-Fluoro-3-methylbenzene-1-thiol)

4-Fluoro-3-methylbenzene-1-thiol is a fluorinated aromatic thiol compound characterized by the presence of a thiol (-SH) group and a methyl substituent on the benzene ring, along with a fluorine atom at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The fluorine substitution enhances electronic properties, while the thiol group allows for further functionalization via nucleophilic or oxidative pathways. Its stability and well-defined reactivity profile make it suitable for applications requiring precise molecular modifications. Proper handling is advised due to the thiol group’s potential odor and reactivity.

4-Fluoro-3-methylbenzene-1-thiol structure

845790-87-6 structure

Product Name:4-Fluoro-3-methylbenzene-1-thiol

CAS No:845790-87-6

MF:C₇H₇FS

MW:142.193884134293

MDL:MFCD06201757

CID:1073105

PubChem ID:2759042

Update Time:2025-06-06

4-Fluoro-3-methylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-3-methylbenzene-1-thiol
- 4-fluoro-3-methylbenzenethiol
- 4-FLUORO-3-METHYLTHIOPHENOL
- 3-methyl-4-fluorothiophenol
- 4-fluoranyl-3-methyl-benzenethiol
- 4-fluoro-3-methyl-benzenethiol
- VIB79087
- 4-fluoro-3-methylbenzenethiol, 4-fluoranyl-3-methyl-benzenethiol
- AKOS006342831
- SCHEMBL458737
- WIYZIRGRLJSWNS-UHFFFAOYSA-N
- 845790-87-6
- LF-0716
- CS-0280568
- FT-0684532
- EN300-128355
- A840855
- MFCD06201757
- DTXSID50374622
- DB-295278
- MDL： MFCD06201757
- Inchi： 1S/C7H7FS/c1-5-4-6(9)2-3-7(5)8/h2-4,9H,1H3
- InChI Key： WIYZIRGRLJSWNS-UHFFFAOYSA-N
- SMILES： SC1=CC=C(C(C)=C1)F

Computed Properties

Exact Mass: 142.02500
Monoisotopic Mass: 142.02524956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 94.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 1Å²

Experimental Properties

Boiling Point: 60°C 3,5mm
PSA: 38.80000
LogP: 2.42280

4-Fluoro-3-methylbenzene-1-thiol Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39

4-Fluoro-3-methylbenzene-1-thiol Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Fluoro-3-methylbenzene-1-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	023080-250mg	4-Fluoro-3-methylthiophenol	845790-87-6	97%	250mg	￡43.00	2022-03-01
Fluorochem	023080-1g	4-Fluoro-3-methylthiophenol	845790-87-6	97%	1g	￡93.00	2022-03-01
Fluorochem	023080-5g	4-Fluoro-3-methylthiophenol	845790-87-6	97%	5g	￡279.00	2022-03-01
Fluorochem	023080-25g	4-Fluoro-3-methylthiophenol	845790-87-6	97%	25g	￡836.00	2022-03-01
TRC	F600190-10mg	4-Fluoro-3-methylbenzene-1-thiol	845790-87-6		10mg	$ 50.00	2022-06-04
TRC	F600190-50mg	4-Fluoro-3-methylbenzene-1-thiol	845790-87-6		50mg	$ 65.00	2022-06-04
TRC	F600190-100mg	4-Fluoro-3-methylbenzene-1-thiol	845790-87-6		100mg	$ 80.00	2022-06-04
Apollo Scientific	PC200312-500mg	4-Fluoro-3-methylthiophenol	845790-87-6		500mg	£80.00	2023-09-01
Apollo Scientific	PC200312-1g	4-Fluoro-3-methylthiophenol	845790-87-6		1g	£124.00	2024-05-25
Apollo Scientific	PC200312-5g	4-Fluoro-3-methylthiophenol	845790-87-6		5g	£370.00	2024-05-25

4-Fluoro-3-methylbenzene-1-thiol Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:845790-87-6)4-Fluoro-3-methylbenzene-1-thiol

Order Number:A840855

Stock Status:in Stock

Quantity:1g/5g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:51

Price ($):257.0/770.0/2306.0

Email:sales@amadischem.com

Product Official Link

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